Diflunisal 1-O-β-D-Glucuronide
Diflunisal 1-O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
58446-29-0
VCID:
VC0120955
InChI:
InChI=1S/C19H16F2O9/c20-8-2-3-9(11(21)6-8)7-1-4-12(10(5-7)17(25)26)29-19-15(24)13(22)14(23)16(30-19)18(27)28/h1-6,13-16,19,22-24H,(H,25,26)(H,27,28)/t13-,14-,15+,16-,19+/m0/s1
SMILES:
C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C19H16F2O9
Molecular Weight:
426.3 g/mol
Diflunisal 1-O-β-D-Glucuronide
CAS No.: 58446-29-0
Reference Standards
VCID: VC0120955
Molecular Formula: C19H16F2O9
Molecular Weight: 426.3 g/mol
| CAS No. | 58446-29-0 |
|---|---|
| Product Name | Diflunisal 1-O-β-D-Glucuronide |
| Molecular Formula | C19H16F2O9 |
| Molecular Weight | 426.3 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-carboxy-4-(2,4-difluorophenyl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C19H16F2O9/c20-8-2-3-9(11(21)6-8)7-1-4-12(10(5-7)17(25)26)29-19-15(24)13(22)14(23)16(30-19)18(27)28/h1-6,13-16,19,22-24H,(H,25,26)(H,27,28)/t13-,14-,15+,16-,19+/m0/s1 |
| Standard InChIKey | RBZXVQOCMCPTHC-KSPMYQCISA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)C(=O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 3-Carboxy-2’,4’-difluoro[1,1’-biphenyl]-4-yl β-D-Glucopyranosiduronic Acid; Diflunisal 1-O-β-D-Glucuronate; Diflunisal Phenolic Glucuronide; |
| PubChem Compound | 3080852 |
| Last Modified | Dec 23 2021 |
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